Cas no 54569-30-1 (1,8-Naphthyridin-4-amine)

1,8-Naphthyridin-4-amine Chemical and Physical Properties
Names and Identifiers
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- 1,8-Naphthyridin-4-amine
- 1,8-Naphthyridin-4-amine(9CI)
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- MDL: MFCD05738890
1,8-Naphthyridin-4-amine Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-237805-0.5g |
1,8-naphthyridin-4-amine |
54569-30-1 | 95% | 0.5g |
$791.0 | 2024-06-19 | |
Enamine | EN300-237805-1.0g |
1,8-naphthyridin-4-amine |
54569-30-1 | 95% | 1.0g |
$1014.0 | 2024-06-19 | |
1PlusChem | 1P00E4V7-50mg |
1,8-Naphthyridin-4-amine(9CI) |
54569-30-1 | 95% | 50mg |
$297.00 | 2025-02-26 | |
A2B Chem LLC | AG58691-2.5g |
1,8-Naphthyridin-4-amine |
54569-30-1 | 95% | 2.5g |
$2128.00 | 2024-04-19 | |
Enamine | EN300-237805-5g |
1,8-naphthyridin-4-amine |
54569-30-1 | 95% | 5g |
$2940.0 | 2023-09-15 | |
1PlusChem | 1P00E4V7-250mg |
1,8-Naphthyridin-4-amine(9CI) |
54569-30-1 | 95% | 250mg |
$594.00 | 2025-02-26 | |
1PlusChem | 1P00E4V7-10g |
1,8-Naphthyridin-4-amine(9CI) |
54569-30-1 | 95% | 10g |
$5451.00 | 2023-12-16 | |
A2B Chem LLC | AG58691-1g |
1,8-Naphthyridin-4-amine |
54569-30-1 | 95% | 1g |
$1103.00 | 2024-04-19 | |
Aaron | AR00E53J-100mg |
1,8-Naphthyridin-4-amine(9CI) |
54569-30-1 | 95% | 100mg |
$509.00 | 2025-01-24 | |
Crysdot LLC | CD11106808-1g |
1,8-Naphthyridin-4-amine |
54569-30-1 | 97% | 1g |
$1191 | 2024-07-18 |
1,8-Naphthyridin-4-amine Related Literature
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D. Fernandes,M. J. Krysmann,A. Kelarakis Chem. Commun., 2015,51, 4902-4905
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Andrea Causero,Holger Elsen,Gerd Ballmann,Ana Escalona,Sjoerd Harder Chem. Commun., 2017,53, 10386-10389
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Judith Hierold,David W. Lupton Org. Biomol. Chem., 2013,11, 6150-6160
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Kyungsoo Oh,Jian-Yuan Li,Jinhyang Ryu Org. Biomol. Chem., 2010,8, 3015-3024
Additional information on 1,8-Naphthyridin-4-amine
1,8-Naphthyridin-4-amine (CAS No. 54569-30-1): A Comprehensive Overview
1,8-Naphthyridin-4-amine (CAS No. 54569-30-1) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 4-amino-1,8-naphthyridine, is a derivative of the naphthyridine family, which is characterized by its unique structural features and potential biological activities.
The 1,8-naphthyridin-4-amine molecule consists of a fused ring system comprising a benzene ring and a pyridine ring, with an amino group attached to the fourth position of the naphthyridine core. This structural arrangement imparts the compound with distinct chemical properties and reactivity, making it an attractive candidate for various applications in drug discovery and development.
Recent studies have highlighted the potential of 1,8-naphthyridin-4-amine in the treatment of various diseases. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that 1,8-naphthyridin-4-amine derivatives exhibit potent antiviral activity against several RNA viruses, including influenza and coronaviruses. These findings suggest that 1,8-naphthyridin-4-amine could be a valuable scaffold for the development of novel antiviral agents.
In addition to its antiviral properties, 1,8-naphthyridin-4-amine has also shown promise in cancer research. A study published in Cancer Research reported that certain 1,8-naphthyridin-4-amine derivatives can selectively inhibit the growth of cancer cells by targeting specific signaling pathways involved in cell proliferation and survival. This selective inhibition makes these compounds attractive candidates for further preclinical and clinical evaluation as potential anticancer drugs.
The pharmacological profile of 1,8-naphthyridin-4-amine is further enhanced by its ability to modulate various biological targets. For example, research has shown that 1,8-naphthyridin-4-amine can act as a potent inhibitor of kinases, which are key enzymes involved in numerous cellular processes. This property has led to its exploration as a potential therapeutic agent for diseases characterized by aberrant kinase activity, such as inflammatory disorders and neurodegenerative diseases.
The synthesis of 1,8-naphthyridin-4-amine and its derivatives has been extensively studied to optimize yield and purity. Common synthetic routes include the condensation of 2-cyanoacetamide with 2-chloroacrylonitrile followed by cyclization and reduction steps. These methods have been refined over the years to improve efficiency and scalability, making it feasible to produce large quantities of 1,8-naphthyridin-4-amine for both research and commercial purposes.
In terms of safety and toxicity, 1,8-naphthyridin-4-amine has been evaluated in various preclinical models. Studies have generally shown that it exhibits low toxicity at therapeutic concentrations, although further investigations are needed to fully understand its safety profile in humans. Preclinical data also suggest that 1,8-naphthyridin-4-amine has good pharmacokinetic properties, including favorable absorption, distribution, metabolism, and excretion (ADME) characteristics.
The future prospects for 1,8-naphthyridin-4-amine are promising. Ongoing research is focused on optimizing its structure to enhance its potency and selectivity for specific biological targets. Additionally, efforts are being made to develop prodrugs and formulations that can improve its bioavailability and reduce potential side effects. These advancements are expected to broaden the therapeutic applications of 1,8-naphthyridin-4-amine and its derivatives.
In conclusion, 1,8-Naphthyridin-4-amine (CAS No. 54569-30-1) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive candidate for the development of novel therapeutic agents. As research continues to uncover new insights into its properties and applications, 1,8-naphthyridin-4-amine is poised to play a crucial role in advancing the treatment of various diseases.
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